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Compound of Interest

Compound Name:
Methyl 2-Methyltetrahydrofuran-2-

carboxylate

Cat. No.: B580038 Get Quote

CAS Number: 1218915-91-3

Introduction
Methyl 2-methyltetrahydrofuran-2-carboxylate is a heterocyclic ester with the chemical

formula C₇H₁₂O₃. While specific research on this compound is limited in publicly accessible

literature, its structural analog, 2-methyltetrahydrofuran (2-MeTHF), is a well-documented and

widely used green solvent, often replacing tetrahydrofuran (THF) in various chemical processes

due to its higher stability and derivation from renewable resources.[1][2] The primary

documented application of Methyl 2-methyltetrahydrofuran-2-carboxylate is as a key

intermediate in the synthesis of Mefruside, a diuretic medication. This guide aims to provide a

comprehensive overview of the available technical information for Methyl 2-
methyltetrahydrofuran-2-carboxylate, including its properties, a proposed synthesis, and its

role in the production of Mefruside.

Physicochemical and Safety Data
Quantitative data for Methyl 2-methyltetrahydrofuran-2-carboxylate is not extensively

available. The following table summarizes known and predicted data for the compound and its

corresponding carboxylic acid, 2-Methyl-tetrahydrofuran-2-carboxylic acid (CAS: 61449-65-8).
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Property Value Source

Molecular Formula C₇H₁₂O₃ -

Molecular Weight 144.17 g/mol -

Boiling Point (Predicted) 239.6 ± 33.0 °C [3]

Density (Predicted) 1.178 ± 0.06 g/cm³ [3]

pKa (Predicted) 3.76 ± 0.20 [3]

Storage Temperature 2-8°C [3]

Solubility
Soluble in DMSO, Diethyl

Ether
[3]

Appearance Oil, Colourless [3]

Hazard Codes Xi (Irritant) [3]

Synthesis and Reactions
While specific experimental protocols for the synthesis of Methyl 2-methyltetrahydrofuran-2-
carboxylate are not detailed in the available literature, a plausible synthetic route would

involve the esterification of 2-methyltetrahydrofuran-2-carboxylic acid. This can be achieved

through standard methods such as Fischer esterification, using methanol in the presence of an

acid catalyst.
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Reactants Conditions

Products

2-Methyltetrahydrofuran-2-carboxylic Acid

Esterification Reaction

Methanol (CH3OH) Acid Catalyst (e.g., H2SO4) Heat

Methyl 2-Methyltetrahydrofuran-2-carboxylate Water (H2O)
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Proposed synthesis of Methyl 2-Methyltetrahydrofuran-2-carboxylate.

Application in Drug Development: Synthesis of
Mefruside
The primary documented use of Methyl 2-methyltetrahydrofuran-2-carboxylate is as a

precursor in the synthesis of Mefruside, a diuretic used in the treatment of edema and

hypertension. The synthesis involves a multi-step process starting from the reduction of the

ester to the corresponding amine, followed by reaction with a sulfonyl chloride.

Experimental Protocol: Synthesis of Mefruside from
Methyl 2-Methyltetrahydrofuran-2-carboxylate
(Proposed)

Step 1: Reduction to (Tetrahydro-2-methyl-2-furanyl)methanamine. Methyl 2-
methyltetrahydrofuran-2-carboxylate is reduced to the corresponding primary amine. A

common method for this transformation is the use of a strong reducing agent like lithium

aluminum hydride (LiAlH₄) in an anhydrous ether solvent, such as diethyl ether or

tetrahydrofuran, followed by an aqueous workup.
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Step 2: N-Methylation. The resulting primary amine is then methylated to form N-methyl-

(tetrahydro-2-methyl-2-furanyl)methanamine. This can be achieved through various

methods, such as reductive amination with formaldehyde and a reducing agent (e.g., sodium

borohydride) or by reaction with a methylating agent like methyl iodide.

Step 3: Sulfonamide Formation. The final step is the reaction of the N-methylated amine with

4-chloro-3-(sulfamoyl)benzene-1-sulfonyl chloride in the presence of a base (e.g., pyridine or

triethylamine) to act as a scavenger for the HCl byproduct. This reaction forms the desired

Mefruside product. The crude product can then be purified by recrystallization.

Methyl 2-Methyltetrahydrofuran-2-carboxylate Reduction
(e.g., LiAlH4) (Tetrahydro-2-methyl-2-furanyl)methanamine N-Methylation

(e.g., HCHO, NaBH4) N-methyl-(tetrahydro-2-methyl-2-furanyl)methanamine Sulfonamide Formation with
4-chloro-3-(sulfamoyl)benzene-1-sulfonyl chloride Mefruside

Click to download full resolution via product page

Workflow for the synthesis of Mefruside.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, MS) for Methyl 2-methyltetrahydrofuran-2-
carboxylate are not readily available in public databases. However, researchers can refer to

the spectral data of the parent compound, 2-Methyltetrahydrofuran, for which extensive data

exists, including 30 NMR, 7 FTIR, 2 Raman, and 14 MS spectra.[4] This can provide a useful

reference for identifying the characteristic signals of the 2-methyltetrahydrofuran ring system.

Reactions of Tetrahydrofuran Carboxylates
The chemistry of tetrahydrofuran carboxylates is analogous to other esters and cyclic ethers.

Key reactions include:

Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed back to the

corresponding carboxylic acid and methanol.

Transesterification: Reaction with another alcohol in the presence of an acid or base catalyst

can yield a different ester.
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Reduction: As mentioned in the synthesis of Mefruside, the ester can be reduced to the

corresponding primary alcohol using strong reducing agents.

Ring-Opening Reactions: Under certain catalytic conditions, the tetrahydrofuran ring can

undergo oxidative cleavage. For instance, diiron complexes can catalyze the oxidative ring-

opening of THF.[5][6] While this has been demonstrated on the parent THF, similar reactivity

could be possible for its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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